The structure and reactions of heme A of cytochrome c oxidase
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000809
Abstract
The structure of heme A from bovine heart has been established through n.m.r. spectra and other properties except for an acid-labile substituent at C-1 of the 2-(trans,trans-farnesyl)ethyl group—a group which may participate in mitochondrial electron-transfer and phosphorylation processes.
Recommended Literature
- [1] AApeptides as a new class of antimicrobial agents
- [2] Synthesis of thermo-responsive glycopolymersviacopper catalysed azide–alkyne ‘click’ chemistry for inhibition of ricin: the effect of spacer between polymer backbone and galactose†
- [3] Effective conversion of biomass-derived ethyl levulinate into γ-valerolactone over commercial zeolite supported Pt catalysts†
- [4] Contents pages
- [5] Highly stretchable electrochromic hydrogels for use in wearable electronic devices†
- [6] Reviews
- [7] Front cover
- [8] Inside front cover
- [9] A novel determination of curcumin via Ru@Au nanoparticle decorated nitrogen and sulfur-functionalized reduced graphene oxide nanomaterials
- [10] The thio-adduct facilitated, enzymatic kinetic resolution of 4-hydroxycyclopentenone and 4-hydroxycyclohexenone†
Journal Name：Journal of the Chemical Society D: Chemical Communications
Research Products
-
CAS no.: 16478-52-7
-
CAS no.: 110332-91-7
-
CAS no.: 16742-48-6
